N-(4-methoxybenzyl)-4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O5/c1-14-11-18(12-19(23)26-14)27-17-7-9-22(10-8-17)20(24)21-13-15-3-5-16(25-2)6-4-15/h3-6,11-12,17H,7-10,13H2,1-2H3,(H,21,24)
• InChI Key: YEWFTFINHOCFCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol
• CAS No.: 1706224-70-5

Description

N-(4-methoxybenzyl)-4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H24N2O5 and its molecular weight is 372.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to "N-(4-methoxybenzyl)-4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidine-1-carboxamide" have been synthesized and characterized to explore their potential applications. For instance, the synthesis and characterization of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases were studied for their cytotoxic activity against various human cancer cell lines, showcasing the utility of these compounds in developing potential therapeutic agents (Hassan, Hafez, Osman, & Ali, 2015).

Cytotoxicity and Antimicrobial Activity

Research on compounds structurally related to "this compound" has demonstrated significant cytotoxic and antimicrobial properties. For example, certain derivatives have been screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential in cancer research (Hassan, Hafez, & Osman, 2014). Additionally, the antimicrobial activity of synthesized compounds against gram-positive and gram-negative bacteria was evaluated, offering insights into their use as antimicrobial agents (Amr, Mohamed, Al-Omar, & Ghabbour, 2016).

Molecular Interaction Studies

Studies on molecular interactions, such as the antagonist activity of structurally related compounds with the CB1 cannabinoid receptor, provide a deeper understanding of how these compounds can modulate receptor activity. Such research is crucial for the development of new drugs targeting specific receptors (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Enantioselective Synthesis

The enantioselective synthesis of derivatives, such as the preparation of 2,3-disubstituted piperidines from (S)-methylpyroglutamate, represents another area of research. These synthesis techniques are important for creating specific enantiomers of a compound, which can have different biological activities and are relevant in drug design and development (Calvez, Chiaroni, & Langlois, 1998).